Cas no 100972-51-8 (Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester
• CAS No: 100972-51-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD11555564
• CID: 5156164
• PubChem ID: 91634041
• Update Time: 2025-05-23

Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester
• ethyl 2-(4-butoxyphenyl)-2-oxoacetate

• MDL： MFCD11555564
• Inchi： 1S/C14H18O4/c1-3-5-10-18-12-8-6-11(7-9-12)13(15)14(16)17-4-2/h6-9H,3-5,10H2,1-2H3
• InChI Key： OAXXFNZLCGGODK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCCCC)=CC=1)(=O)C(=O)OCC

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester

Comprehensive Overview of Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester (CAS No. 100972-51-8)

Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester (CAS No. 100972-51-8) is a specialized organic compound with a unique molecular structure that combines aromatic and ester functionalities. This compound, often referred to in scientific literature by its systematic name, has garnered attention in various research fields due to its potential applications in flavor and fragrance industries, pharmaceutical intermediates, and organic synthesis. Its molecular formula, C₁₄H₁₈O₄, highlights its moderate complexity, making it a subject of interest for chemists exploring esterification reactions and aromatic derivatives.

The compound's structure features a benzeneacetic acid core modified with a 4-butoxy substituent and an α-oxo-ethyl ester group. This configuration imparts distinct physicochemical properties, such as solubility in organic solvents and a characteristic odor profile, which are critical for its use in perfumery and cosmetic formulations. Recent trends in green chemistry have also sparked interest in this compound as researchers seek sustainable methods for its synthesis, aligning with global demands for eco-friendly chemical processes.

In the context of user search trends, queries related to "4-butoxy-α-oxo-ethyl ester applications" and "CAS 100972-51-8 suppliers" have surged, reflecting growing industrial and academic interest. Additionally, questions about "safety data sheets for benzeneacetic acid derivatives" and "synthetic routes for ethyl esters" are frequently encountered, underscoring the need for detailed technical information. This compound's relevance extends to food additives and plasticizers, where its ester functionality plays a pivotal role.

From a synthetic chemistry perspective, Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester is typically prepared via esterification of the corresponding carboxylic acid with ethanol, often catalyzed by acidic or enzymatic conditions. Innovations in catalytic technologies, such as immobilized lipases or microwave-assisted synthesis, have improved yield and efficiency, addressing key challenges in large-scale production. These advancements are particularly relevant to industries prioritizing cost-effective and scalable manufacturing processes.

The compound's spectroscopic properties, including IR and NMR signatures, are well-documented, aiding in its identification and quality control. Researchers focusing on structure-activity relationships (SAR) often study such esters to correlate molecular features with biological or industrial performance. For instance, the butoxy side chain may influence volatility and solubility, making it a tunable parameter for custom formulations.

In summary, Benzeneacetic acid, 4-butoxy-α-oxo-, ethyl ester (CAS No. 100972-51-8) represents a versatile chemical entity with broad applicability across multiple sectors. Its synthesis, properties, and uses align with contemporary interests in sustainable chemistry, material science, and industrial innovation, ensuring its continued relevance in both research and commercial domains.